Cas no 866845-88-7 (3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866845-88-7
• MF: C₂₅H₂₂FNO₄S
• MW: 451.509889125824
• CID: 6233755
• PubChem ID: 2137489
• Update Time: 2025-06-12

3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• 3-(4-ethoxyphenyl)sulfonyl-6-fluoro-1-[(3-methylphenyl)methyl]quinolin-4-one
• AKOS001838252
• 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-[(3-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
• F1605-1109
• 866845-88-7
• 3-((4-ethoxyphenyl)sulfonyl)-6-fluoro-1-(3-methylbenzyl)quinolin-4(1H)-one
• AB00675377-01

• Inchi： 1S/C25H22FNO4S/c1-3-31-20-8-10-21(11-9-20)32(29,30)24-16-27(15-18-6-4-5-17(2)13-18)23-12-7-19(26)14-22(23)25(24)28/h4-14,16H,3,15H2,1-2H3
• InChI Key： CQBQYBSMOUTUME-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(C1C(C2C=C(C=CC=2N(C=1)CC1C=CC=C(C)C=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 451.12535752g/mol
• Monoisotopic Mass: 451.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one

Professional Introduction to Compound with CAS No. 866845-88-7 and Product Name: 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one

The compound with the CAS number 866845-88-7 and the product name 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural composition of this compound includes a 1,4-dihydroquinolin-4-one core, which is a well-known scaffold in the design of bioactive molecules. This core is further functionalized with a 4-ethoxybenzenesulfonyl group and a 6-fluoro substituent, along with a 3-methylphenylmethyl side chain. These modifications contribute to the unique chemical properties and biological activities of the compound.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 1,4-dihydroquinolin-4-one scaffold, in particular, has been extensively studied for its role in developing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the molecular structure is a common strategy employed to enhance metabolic stability and binding affinity to biological targets. In this context, the 6-fluoro substituent in the compound under discussion likely plays a crucial role in modulating its pharmacokinetic profile.

The presence of the 4-ethoxybenzenesulfonyl group adds another layer of complexity to the molecule. Sulfonyl groups are known for their ability to increase lipophilicity and improve oral bioavailability, making them valuable in drug design. Additionally, sulfonyl compounds have been reported to exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. The combination of these features suggests that 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one could possess multiple biological activities.

One of the most intriguing aspects of this compound is its potential as a lead molecule for further drug development. The structural features described above provide a rich foundation for medicinal chemists to explore modifications that could enhance its potency, selectivity, and pharmacokinetic properties. For instance, virtual screening and structure-based drug design techniques could be employed to identify optimal analogs of this compound. These approaches leverage computational methods to predict how small changes in the molecular structure can affect its biological activity.

Moreover, the compound's scaffold is reminiscent of several FDA-approved drugs, which underscores its relevance in modern drug discovery. By understanding how similar molecules have been successfully developed into therapeutic agents, researchers can accelerate the process of bringing new drugs to market. The 3-methylphenylmethyl group in particular may contribute to interactions with specific binding pockets on target proteins or enzymes. This could be exploited to develop drugs that selectively inhibit certain disease-causing pathways.

In terms of synthetic chemistry, the preparation of 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one would require careful consideration of reaction conditions and reagent selection. Given the complexity of the molecule, multi-step synthetic routes would likely be necessary. Advances in synthetic methodologies have made it possible to construct such complex molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation are commonly used in modern organic synthesis and could be particularly useful in assembling this compound.

The pharmacological evaluation of this compound would involve testing its activity against various biological targets relevant to human diseases. Initial studies might focus on assessing its interaction with enzymes or receptors known to be involved in conditions such as cancer or inflammation. High-throughput screening (HTS) platforms could be utilized to rapidly test thousands of compounds for activity against these targets. If promising results are obtained from HTS assays, further detailed pharmacological studies would be warranted.

Additionally, computational modeling techniques such as molecular docking can provide insights into how this compound might interact with its biological targets at the atomic level. By simulating these interactions, researchers can gain a better understanding of its mechanism of action and identify potential binding sites that could be optimized for improved activity. These computational approaches are increasingly integral to drug discovery pipelines due to their ability to predict molecular behavior with high accuracy.

The potential therapeutic applications of 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one are numerous given its structural complexity and functional groups. For example, its sulfonyl moiety suggests potential utility as an inhibitor of enzymes such as carbonic anhydrase or dihydrofolate reductase (DHFR), which are implicated in various diseases including cancer and malaria respectively. Furthermore, the fluorine atom may enhance binding affinity by increasing metabolic stability or by participating in hydrogen bonding interactions within biological targets.

In conclusion,3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one, represented by CAS No. 866845-88-7, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As our understanding of disease mechanisms continues to evolve, this type of compound will remain at forefronts efforts aimed at developing new treatments that address unmet medical needs worldwide.